Cas no 1619971-30-0 (Autotaxin-IN-1)

• Product Name: Autotaxin-IN-1
• CAS No: 1619971-30-0
• MF: C₂₁H₂₃N₇O₂
• MW: 405.453023195267
• CID: 4766454
• PubChem ID: 76285327
• Update Time: 2025-06-08

Autotaxin-IN-1 Chemical and Physical Properties

Names and Identifiers

• Autotaxin-IN-1
• 1-[2-(Indan-2-ylamino)-5,7-dihydro-pyrrolo[3,4-d]pyrimidin-6-yl]-2-[2-(1H-[1,2,3]triazol-4-yl)-ethoxy]-ethanone
• BDBM50535210
• 1-[2-(2,3-dihydro-1H-inden-2-ylamino)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl]-2-[2-(1H-1,2,3-triazol-4-yl)ethoxy]ethanone
• 1-[2-(2,3-dihydro-1H-inden-2-ylamino)-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl]-2-[2-(2H-triazol-4-yl)ethoxy]ethanone
• SCHEMBL23080525
• GLXC-15118
• ILOFWCAZDNILKY-UHFFFAOYSA-N
• US20230312582, Example Control
• SCHEMBL15875396
• PD175992
• AKOS040741184
• CHEMBL4448598
• CS-0084073
• 1619971-30-0
• BDBM622500
• HY-123637

• Inchi： 1S/C21H23N7O2/c29-20(13-30-6-5-17-10-23-27-26-17)28-11-16-9-22-21(25-19(16)12-28)24-18-7-14-3-1-2-4-15(14)8-18/h1-4,9-10,18H,5-8,11-13H2,(H,22,24,25)(H,23,26,27)
• InChI Key： ILOFWCAZDNILKY-UHFFFAOYSA-N
• SMILES： O(CCC1C=NNN=1)CC(N1CC2=CN=C(N=C2C1)NC1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 405.19132300g/mol
• Monoisotopic Mass: 405.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109

Additional information on Autotaxin-IN-1

Autotaxin-IN-1 (CAS No. 1619971-30-0): A Promising Inhibitor in the Treatment of Various Diseases

Autotaxin-IN-1 (CAS No. 1619971-30-0) is a potent and selective inhibitor of autotaxin, an enzyme that plays a crucial role in the production of lysophosphatidic acid (LPA). LPA is a bioactive lipid mediator involved in various physiological and pathological processes, including inflammation, fibrosis, and cancer. The discovery and development of Autotaxin-IN-1 have opened new avenues for therapeutic interventions targeting these conditions.

The molecular structure of Autotaxin-IN-1 has been extensively characterized, revealing its high affinity and specificity for autotaxin. This compound effectively inhibits the enzymatic activity of autotaxin by binding to its active site, thereby reducing the levels of LPA in biological systems. The mechanism of action of Autotaxin-IN-1 has been elucidated through a combination of biochemical assays, crystallographic studies, and computational modeling.

In preclinical studies, Autotaxin-IN-1 has demonstrated significant efficacy in various disease models. For instance, in animal models of fibrosis, treatment with Autotaxin-IN-1 led to a marked reduction in collagen deposition and improved organ function. Similarly, in cancer models, Autotaxin-IN-1 inhibited tumor growth and metastasis by targeting LPA signaling pathways. These findings highlight the potential of Autotaxin-IN-1 as a therapeutic agent for fibrotic and neoplastic diseases.

The safety profile of Autotaxin-IN-1 has also been evaluated in preclinical studies. Toxicology assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. These results support the further development of Autotaxin-IN-1 for clinical applications.

Autotaxin-IN-1 is currently being investigated in clinical trials to assess its efficacy and safety in human patients. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in disease symptoms and biomarker levels. These findings are consistent with the preclinical data and provide strong evidence for the therapeutic potential of Autotaxin-IN-1.

The development of Autotaxin-IN-1 has been driven by advances in medicinal chemistry and pharmacology. Researchers have optimized the chemical structure of this compound to enhance its pharmacokinetic properties, such as solubility, stability, and bioavailability. These optimizations have improved the therapeutic index of Autotaxin-IN-1, making it a more viable candidate for clinical use.

In addition to its direct effects on autotaxin, Autotaxin-IN-1 may also modulate other signaling pathways involved in disease pathogenesis. For example, recent studies have shown that LPA signaling can influence immune responses and angiogenesis. By inhibiting autotaxin and reducing LPA levels, Autotaxin-IN-1 may have broader therapeutic benefits beyond its primary target.

The potential applications of Autotaxin-IN-1 extend beyond fibrosis and cancer. Research is ongoing to explore its efficacy in other conditions where LPA signaling plays a role, such as neurodegenerative diseases and cardiovascular disorders. These investigations are expected to provide further insights into the therapeutic potential of Autotaxin-IN-1.

In conclusion, Autotaxin-IN-1 (CAS No. 1619971-30-0) represents a promising therapeutic agent for the treatment of various diseases characterized by aberrant LPA signaling. Its high potency, selectivity, and favorable safety profile make it an attractive candidate for further clinical development. Ongoing research continues to uncover new mechanisms and applications for this compound, highlighting its potential as a valuable tool in modern medicine.